Cas no 1172939-79-5 (3-(2-chlorophenyl)-5-methyl-N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl-1,2-oxazole-4-carboxamide)

• Product Name: 3-(2-chlorophenyl)-5-methyl-N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl-1,2-oxazole-4-carboxamide
• CAS No: 1172939-79-5
• MF: C₁₈H₁₁ClN₄O₄S₂
• MW: 446.887339830399
• CID: 5969366
• PubChem ID: 43951069
• Update Time: 2025-07-01

3-(2-chlorophenyl)-5-methyl-N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)-5-methyl-N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl-1,2-oxazole-4-carboxamide
• 3-(2-chlorophenyl)-5-methyl-N-(4-(4-nitrothiophen-2-yl)thiazol-2-yl)isoxazole-4-carboxamide
• 4-Isoxazolecarboxamide, 3-(2-chlorophenyl)-5-methyl-N-[4-(4-nitro-2-thienyl)-2-thiazolyl]-
• 3-(2-chlorophenyl)-5-methyl-N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]-1,2-oxazole-4-carboxamide
• AKOS024581418
• 1172939-79-5
• F0537-2368

• Inchi： 1S/C18H11ClN4O4S2/c1-9-15(16(22-27-9)11-4-2-3-5-12(11)19)17(24)21-18-20-13(8-29-18)14-6-10(7-28-14)23(25)26/h2-8H,1H3,(H,20,21,24)
• InChI Key： MHHJOHJATPJNCG-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(NC2=NC(C3SC=C([N+]([O-])=O)C=3)=CS2)=O)C(C2=CC=CC=C2Cl)=N1

Computed Properties

• Exact Mass: 445.9910249g/mol
• Monoisotopic Mass: 445.9910249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 170Ų

Experimental Properties

• Density: 1.556±0.06 g/cm3(Predicted)
• pka: 4.98±0.70(Predicted)

Additional information on 3-(2-chlorophenyl)-5-methyl-N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl-1,2-oxazole-4-carboxamide

3-(2-Chlorophenyl)-5-Methyl-N-4-(4-Nitrothiophen-2-yl)-1,3-Thiazol-2-yl-1,2-Oxazole-4-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1172939-79-5, known as 3-(2-chlorophenyl)-5-methyl-N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl-1,2-oxazole-4-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which incorporates multiple heterocyclic rings and functional groups, making it a promising candidate for various applications.

The molecular structure of this compound is composed of a 1,2-oxazole ring fused with a carboxamide group. The oxazole ring is further substituted at the 3-position with a chlorophenyl group and at the 5-position with a methyl group. Additionally, the nitrogen atom in the carboxamide group is connected to a thiazole ring, which itself is substituted at the 4-position with a nitro-substituted thiophene moiety. This intricate arrangement of functional groups provides the compound with unique electronic and steric properties.

Recent studies have highlighted the potential of this compound in drug discovery efforts. Its structure suggests that it may act as a receptor antagonist or modulator due to its ability to interact with specific protein targets. For instance, researchers have explored its potential as an antagonist for G-protein coupled receptors (GPCRs), which are critical in various physiological processes and are targets for numerous therapeutic agents.

In addition to its pharmacological applications, this compound has also been investigated for its electronic properties. The presence of heteroatoms such as sulfur and nitrogen in its structure contributes to its ability to participate in π-conjugation, making it a candidate for use in organic electronics. Preliminary studies suggest that it may exhibit semiconducting behavior, which could be exploited in thin-film transistors or organic light-emitting diodes (OLEDs).

The synthesis of this compound involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methodologies. Key steps include the formation of the oxazole ring via cyclization reactions and the introduction of substituents through nucleophilic aromatic substitution or coupling reactions. The use of transition metal catalysts has been pivotal in achieving high yields and selectivity in these reactions.

From an environmental standpoint, this compound has been evaluated for its biodegradability and toxicity profiles. Initial assessments indicate that it exhibits moderate biodegradability under aerobic conditions, which is favorable for reducing its environmental footprint. However, further studies are required to fully understand its impact on ecosystems and human health.

In conclusion, CAS No. 1172939-79-5 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its complex structure and functional groups make it a valuable tool in drug discovery and materials science. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both medicinal chemistry and organic electronics.